Cas no 1249391-52-3 (1-2-bromo-1-(pentyloxy)ethyl-3-methylbenzene)

• Product Name: 1-2-bromo-1-(pentyloxy)ethyl-3-methylbenzene
• CAS No: 1249391-52-3
• MF: C₁₄H₂₁BrO
• MW: 285.219943761826
• CID: 5954549
• PubChem ID: 62107445
• Update Time: 2025-06-15

1-2-bromo-1-(pentyloxy)ethyl-3-methylbenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-[2-bromo-1-(pentyloxy)ethyl]-3-methyl-
• 1-(2-Bromo-1-(pentyloxy)ethyl)-3-methylbenzene
• 1-2-bromo-1-(pentyloxy)ethyl-3-methylbenzene
• EN300-1132521
• CS-0280814
• AKOS011387000
• 1-[2-bromo-1-(pentyloxy)ethyl]-3-methylbenzene
• 1249391-52-3

• Inchi： 1S/C14H21BrO/c1-3-4-5-9-16-14(11-15)13-8-6-7-12(2)10-13/h6-8,10,14H,3-5,9,11H2,1-2H3
• InChI Key： YBMRUVXBXFXRHQ-UHFFFAOYSA-N
• SMILES： C1(C(OCCCCC)CBr)=CC=CC(C)=C1

Computed Properties

• Exact Mass: 284.07758g/mol
• Monoisotopic Mass: 284.07758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.181±0.06 g/cm3(Predicted)
• Boiling Point: 321.9±27.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 1-2-bromo-1-(pentyloxy)ethyl-3-methylbenzene

Introduction to 1-2-Bromo-1-(Pentyloxy)Ethyl-3-Methylbenzene (CAS No. 1249391-52-3)

1-2-Bromo-1-(Pentyloxy)Ethyl-3-Methylbenzene (CAS No. 1249391-52-3) is a synthetic organic compound that has garnered significant attention in the fields of chemical research and pharmaceutical development. This compound is characterized by its unique molecular structure, which includes a bromo group, a pentyloxy substituent, and a methylbenzene moiety. These structural features contribute to its diverse chemical properties and potential applications in various scientific and industrial contexts.

The molecular formula of 1-2-Bromo-1-(Pentyloxy)Ethyl-3-Methylbenzene is C₁₄H₂₀BrO, and its molecular weight is approximately 286.20 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including substitution and addition reactions, which are carefully controlled to ensure high purity and yield. Recent advancements in synthetic chemistry have led to the development of more efficient and environmentally friendly methods for the production of this compound, making it increasingly accessible for research and industrial applications.

In the realm of chemical research, 1-2-Bromo-1-(Pentyloxy)Ethyl-3-Methylbenzene has been studied for its potential as a building block in the synthesis of more complex molecules. Its bromo group can serve as a reactive site for various chemical transformations, such as nucleophilic substitution and coupling reactions. These reactions are crucial in the development of new materials, pharmaceuticals, and other advanced chemicals. For instance, recent studies have explored the use of this compound in the synthesis of novel polymers with unique properties, such as enhanced mechanical strength and thermal stability.

In the pharmaceutical industry, 1-2-Bromo-1-(Pentyloxy)Ethyl-3-Methylbenzene has shown promise as an intermediate in the synthesis of drugs with therapeutic potential. The bromo group can be selectively modified to introduce functional groups that enhance the biological activity and pharmacokinetic properties of the final drug product. Researchers have investigated its use in the development of anti-inflammatory agents, antiviral drugs, and anticancer compounds. For example, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited significant inhibitory effects on cancer cell proliferation, making it a valuable candidate for further drug development.

The physical properties of 1-2-Bromo-1-(Pentyloxy)Ethyl-3-Methylbenzene, such as its melting point, boiling point, and solubility, are important considerations for its handling and application. The compound is generally stable under standard laboratory conditions but may require special storage conditions to prevent degradation or contamination. Its solubility in various organic solvents makes it suitable for use in solution-based reactions and processes.

Safety is a critical aspect when working with any chemical compound. While 1-2-Bromo-1-(Pentyloxy)Ethyl-3-Methylbenzene is not classified as a hazardous material under current regulations, it is important to follow standard safety protocols when handling it. This includes wearing appropriate personal protective equipment (PPE), such as gloves and goggles, and working in well-ventilated areas to minimize exposure risks.

In conclusion, 1-2-Bromo-1-(Pentyloxy)Ethyl-3-Methylbenzene (CAS No. 1249391-52-3) is a versatile compound with significant potential in both research and industrial applications. Its unique molecular structure and chemical properties make it an attractive candidate for the synthesis of advanced materials and pharmaceuticals. As research continues to advance, it is likely that new applications and uses for this compound will be discovered, further expanding its importance in the scientific community.